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Compound of Interest

Compound Name: Tellurium-132

Cat. No.: B1232548 Get Quote

An In-depth Technical Guide to the Radiological Health and Safety of Tellurium-132

This guide provides a comprehensive overview of the radiological health and safety data for

Tellurium-132 (¹³²Te), intended for researchers, scientists, and drug development

professionals. It covers the physical and radiological properties of ¹³²Te, dosimetric data, and

safety guidelines for its handling and use.

Physical and Radiological Characteristics
Tellurium-132 is a radioactive isotope of tellurium that is a significant fission product. It is of

particular interest in nuclear medicine as a generator for its daughter product, Iodine-132.

Physical Data
The fundamental physical properties of Tellurium-132 are summarized in the table below.

Property Value

Half-life 3.204 (13) days[1]

Atomic Mass 131.908547(4) u[1]

Decay Mode Beta minus (β⁻)[1]

Specific Activity 1.15 x 10¹⁶ Bq/g[1]
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Tellurium-132 decays via beta emission to Iodine-132 (¹³²I), which in turn decays to stable

Xenon-132 (¹³²Xe). The decay of ¹³²Te is accompanied by the emission of beta particles and

gamma radiation.

The decay of Tellurium-132 proceeds as follows:
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(¹³²Te)

 T½ = 3.204 d
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Caption: Decay chain of Tellurium-132.

The primary emissions from the decay of Tellurium-132 are detailed below.

Radiation Type Energy (keV) Intensity (%)

Beta (β⁻) 240 (Average) 100[2]

Gamma (γ) 49.72 Low

111.80 2.1

228.327 100[3]

Note: The decay of the daughter product, Iodine-132, results in a complex spectrum of higher

energy gamma emissions.

Dosimetry
Understanding the dosimetry of Tellurium-132 is critical for assessing potential health risks

and establishing safe handling procedures.

Dose Coefficients
Dose coefficients relate the intake of a radionuclide to the resulting committed effective dose.

The following table provides dose coefficients for different intake routes and chemical forms of
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Tellurium-132.

Intake Route Chemical Form (Type)
Committed Effective Dose
Coefficient (Sv/Bq)

Inhalation (1 µm AMAD) F (Fast absorption) 1.6 x 10⁻⁸[4]

M (Moderate absorption) 1.3 x 10⁻⁸[4]

Ingestion F (Fast absorption) 4.7 x 10⁻¹⁰[5]

Annual Limits on Intake (ALI) and Derived Air
Concentrations (DAC)
The Annual Limit on Intake (ALI) is the activity of a radionuclide that, if taken into the body in a

year, would lead to a committed effective dose equal to the annual dose limit for occupational

exposure (typically 0.05 Sv). The Derived Air Concentration (DAC) is the concentration of a

radionuclide in air that would result in an intake of one ALI by a reference worker in a working

year.

Chemical Form
(Type)

Inhalation ALI (Bq)
Oral Ingestion ALI
(Bq)

DAC (Bq/m³)

D (Tellurium Oxides,

Hydroxides, and

Halides)

7 x 10⁶ 8 x 10⁶ 3 x 10³

W (Other Tellurium

Compounds)
8 x 10⁶ - 3 x 10³

Source: Adapted from data for occupational exposure.

Health and Safety
Radiological Hazards
The primary radiological hazards associated with Tellurium-132 are from internal exposure via

inhalation or ingestion and external exposure from gamma radiation. The daughter product,
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Iodine-132, has a short half-life and emits high-energy gamma rays, contributing significantly to

the external dose rate.

Occupational Exposure Limits
For tellurium compounds in general, the following occupational exposure limits have been

established:

Organization Limit (TWA for an 8-hour workday)

OSHA (PEL) 0.1 mg/m³

NIOSH (REL) 0.1 mg/m³

ACGIH (TLV) 0.1 mg/m³

Note: These limits are for the chemical toxicity of tellurium and do not account for the

radiological hazard of ¹³²Te.

Safe Handling and Control Measures
A general workflow for ensuring radiological safety when working with unsealed radioactive

sources like Tellurium-132 is outlined below.
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Planning & Preparation

Experimental Work

Post-Experiment

Risk Assessment

Develop Standard
Operating Procedures (SOPs)

Personnel Training

Use of Fume Hoods/
Glove Boxes

Wear Appropriate PPE
(Lab coat, gloves, eye protection)

Personal and Area
Radiation Monitoring

Decontamination of
Work Area and Equipment

Radioactive Waste
Segregation and Disposal

Record Keeping
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Caption: General workflow for radiological safety.
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Experimental Protocols
Detailed experimental protocols for the determination of the health and safety data presented in

this guide are often specific to the study and the regulatory framework under which they were

conducted. The following provides a general overview of the methodologies that would be

employed.

Determination of Biological Half-life
The biological half-life of Tellurium-132 would be determined through in vivo studies in animal

models.

Administration: A known quantity of ¹³²Te, in a relevant chemical form, is administered to the

animal subjects, typically via inhalation or injection.

Bioassay: At regular intervals, biological samples (e.g., urine, feces, blood, and specific

tissues) are collected.

Measurement: The activity of ¹³²Te in the samples is measured using a calibrated radiation

detector system (e.g., a gamma spectrometer).

Data Analysis: The effective half-life is determined from the decline in activity over time. The

biological half-life is then calculated using the following relationship:

1/T_effective = 1/T_biological + 1/T_physical

Dosimetry Calculations
The dose coefficients provided in this guide are typically derived from biokinetic models

recommended by the International Commission on Radiological Protection (ICRP).

Model Selection: An appropriate biokinetic model for tellurium is selected. This model

describes the uptake, distribution, and retention of the radionuclide in various organs and

tissues of the body.

Parameterization: The model is parameterized using data from human and animal studies,

including fractional absorption from the gastrointestinal and respiratory tracts, and rates of

transfer between different biological compartments.
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Dose Calculation: The number of nuclear transformations occurring in each source organ

over a 50-year period (for adults) is calculated. These values are then combined with the

specific absorbed fractions of energy for the target organs to determine the committed

equivalent dose to each organ and the committed effective dose.

Conclusion
Tellurium-132 is a radionuclide with a moderate half-life and a complex decay scheme that

includes a short-lived, gamma-emitting daughter product. A thorough understanding of its

radiological properties, dosimetry, and adherence to strict safety protocols are essential for its

safe use in research and drug development. The data and guidelines presented in this

technical guide provide a foundation for establishing a robust radiation safety program for work

involving Tellurium-132.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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